Cas no 19460-86-7 (N-Me-Phe-OMe hydrochoride)

• Product Name: N-Me-Phe-OMe hydrochoride
• CAS No: 19460-86-7
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• MDL: MFCD00083661
• CID: 123580
• PubChem ID: 56845437
• Update Time: 2025-10-31

N-Me-Phe-OMe hydrochoride Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-methyl-, methyl ester, hydrochloride (1:1)
• N-Me-Phe-OMe HCl
• H-L-MePhe-OMe*HCl
• methyl (2S)-2-(methylamino)-3-phenylpropanoate,hydrochloride
• N-Me-Phe-OMe · HCl
• N-Me-Phe-OMe.HCl
• HCl*N-MePhe-OMe
• methyl N-methyl-1-phenylalanate
• methyl N-methyl-L-phenylalaninate hydrochloride
• N-methyl-L-phenylalanine methyl ester hydrochloride
• N-Me-Phe-OMe
• H-ME-PHE-OME HCL
• H-L-MEPHE-OME HCL
• N-Me-L-Phe-OMe·HCl
• N-ME-PHENYLALANINE-OME HCL
• N-Methyl-L-phenylalanine methyl ester HCl
• N-METHYL-L-PHENYLALANINE METHYL ESTER HYDROCHLORID
• N-ALPHA-METHYL-L-PHENYALANINE-METHYL ESTER HYDROCHLORIDE
• H-MePhe-OMe.HCl
• (N-methyl)-L-phenylalaninemethyl ester hydrochloride
• L-Phenylalanine,N-methyl-,methyl ester,hydrochloride(1:1)
• BCP11561
• SCHEMBL7327532
• (S)-methyl 2-(methylamino)-3-phenylpropanoate hydrochloride
• methyl (2S)-2-(methylamino)-3-phenylpropanoate hydrochloride
• AS-20114
• AKOS015909508
• methyl (2S)-2-(methylamino)-3-phenylpropanoate;hydrochloride
• N-Me-Phe-OMeHCl
• 19460-86-7
• MFCD00083661
• N-Me-Phe-OMe hydrochloride
• DTXSID10718689
• Methyl N-methyl-L-phenylalaninate--hydrogen chloride (1/1)
• AM9222
• L-Phenylalanine, methyl-, methyl ester, hydrochloride (1:1)
• Methyl methyl-L-phenylalaninate hydrochloride
• A880187
• N-Methyl-L-phenylalanine methyl ester hydrochloride (Me-L-Phe-OMe.HCl)
• CS-0147958
• F10718
• EN300-7380225
• N-methylphenylalanine methyl ester hydrochloride
• N-Me-Phe-OMe hydrochoride

• MDL： MFCD00083661
• Inchi： 1S/C11H15NO2.ClH/c1-12-10(11(13)14-2)8-9-6-4-3-5-7-9;/h3-7,10,12H,8H2,1-2H3;1H/t10-;/m0./s1
• InChI Key： ZIFGLAQTUGRAAB-PPHPATTJSA-N
• SMILES： Cl.O(C)C([C@H](CC1C=CC=CC=1)NC)=O

Computed Properties

• Exact Mass: 229.08700
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: Uncertain
• PSA: 38.33000
• LogP: 2.18300
• Solubility: Uncertain

N-Me-Phe-OMe hydrochoride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD144953)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Me-Phe-OMe hydrochoride

Comprehensive Overview of N-Me-Phe-OMe Hydrochloride (CAS No. 19460-86-7): Properties, Applications, and Industry Insights

N-Me-Phe-OMe Hydrochloride (CAS No. 19460-86-7), a modified amino acid derivative, has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, also referred to as N-Methyl-L-phenylalanine methyl ester hydrochloride, serves as a critical intermediate in peptide synthesis and drug development. Its molecular formula, C₁₁H₁₆ClNO₂, highlights its versatility in organic chemistry applications. Researchers frequently search for "N-Me-Phe-OMe Hydrochloride solubility" or "CAS 19460-86-7 synthesis method," reflecting its technical relevance.

The growing demand for peptide-based therapeutics has propelled interest in N-Me-Phe-OMe Hydrochloride, particularly in the context of "targeted drug delivery systems" and "enzyme inhibition studies." Its methyl ester group enhances cell permeability, making it valuable for prodrug design—a trending topic in "precision medicine" forums. Analytical techniques like HPLC purification and mass spectrometry characterization are often associated with this compound, as evidenced by frequent queries such as "how to analyze N-Me-Phe-OMe HCl purity."

From a commercial perspective, 19460-86-7 is supplied by leading biochemical vendors under stringent GMP-grade standards, addressing the pharmaceutical industry's need for "high-purity building blocks." Recent publications explore its role in "non-natural amino acid incorporation," aligning with the rise of "bioorthogonal chemistry" in bioconjugation. The compound's stability under acidic conditions (pH-dependent degradation studies) further expands its utility in "peptide stability testing," a hot topic in formulation science.

Environmental and safety profiles of N-Me-Phe-OMe Hydrochloride are frequently discussed in "green chemistry" circles. While not classified as hazardous, proper handling protocols for "amino acid derivatives storage" remain crucial. The compound's crystalline morphology (often queried as "CAS 19460-86-7 crystal structure") influences its solubility in "polar aprotic solvents," a key consideration for industrial-scale reactions.

Emerging applications include its use in "fluorescent peptide probes" for cellular imaging, coinciding with the surge in "theranostic agents" research. Patent analyses reveal innovative uses in "kinase inhibitor scaffolds," answering frequent searches about "N-Me-Phe-OMe medicinal chemistry applications." The compound's chiral purity (>98% ee typically) makes it indispensable for asymmetric synthesis, a pillar of modern "chiral drug development."

Quality control aspects dominate technical discussions, with "residual solvent analysis" and "heavy metal limits" being critical specifications for 19460-86-7 batches. The compound's hygroscopic nature (often searched as "N-Me-Phe-OMe HCl moisture sensitivity") necessitates specialized packaging solutions, linking to broader "pharmaceutical excipient stability" debates. Recent advances in "continuous flow peptide synthesis" have further optimized its production efficiency.

In academic settings, N-Me-Phe-OMe Hydrochloride serves as a model compound for teaching "protective group strategies" and "carboxylate activation mechanisms." Its proton NMR spectrum (δ 7.2-7.4 ppm aromatic region) is frequently referenced in "organic spectroscopy education." The compound's compatibility with "solid-phase peptide synthesis" (SPPS) resins answers practical questions about "Fmoc deprotection conditions for N-methyl amino acids."

Market analysts note increasing procurement of 19460-86-7 by "CDMO facilities" (Contract Development and Manufacturing Organizations), reflecting its importance in "generic peptide API production." Regulatory documentation, including "CEP certifications" and "DMF filings," are commonly associated with this compound in compliance-related searches. The rise of "AI-assisted retrosynthesis planning" tools has also spotlighted N-Me-Phe-OMe Hydrochloride as a frequent node in synthetic pathways.

Future research directions may explore its potential in "macrocyclic peptide libraries" and "protein-protein interaction modulators," addressing unmet needs in "undruggable target" therapeutics. The compound's cost-effectiveness compared to exotic unnatural amino acids positions it favorably in "peptide economics" analyses. As the industry shifts toward "sustainable peptide manufacturing," N-Me-Phe-OMe Hydrochloride remains a benchmark for balanced performance and accessibility.